Cas no 881437-76-9 (2-{naphtho2,1-bfuran-1-yl}-N-4-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{naphtho2,1-bfuran-1-yl}-N-4-(trifluoromethyl)phenylacetamide
• CAS No: 881437-76-9
• MF: C₂₁H₁₄F₃NO₂
• MW: 369.336575984955
• CID: 5421798
• Update Time: 2025-07-31

2-{naphtho2,1-bfuran-1-yl}-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzo[e][1]benzofuran-1-yl-N-[4-(trifluoromethyl)phenyl]acetamide
• 2-{naphtho2,1-bfuran-1-yl}-N-4-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C21H14F3NO2/c22-21(23,24)15-6-8-16(9-7-15)25-19(26)11-14-12-27-18-10-5-13-3-1-2-4-17(13)20(14)18/h1-10,12H,11H2,(H,25,26)
• InChI Key： WDDBTFOZWABWST-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)CC1C2=C3C=CC=CC3=CC=C2OC=1

Additional information on 2-{naphtho2,1-bfuran-1-yl}-N-4-(trifluoromethyl)phenylacetamide

Compound CAS No. 881437-76-9: 2-{naphtho[2,1-b]furan-1-yl}-N-4-(trifluoromethyl)phenylacetamide

The compound with CAS number 881437-76-9, known as 2-{naphtho[2,1-b]furan-1-yl}-N-4-(trifluoromethyl)phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthofuran moiety with an acetamide group substituted by a trifluoromethylphenyl ring. The naphtho[2,1-b]furan core is a fused bicyclic system that imparts aromatic stability and potential for various electronic and optical properties. The trifluoromethylphenyl substituent adds electron-withdrawing effects, which can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of naphthofuran derivatives in drug discovery, particularly in the development of anticancer agents. The fusion of the naphthofuran ring with the acetamide group in this compound creates a platform for exploring its interactions with biological targets such as protein kinases or receptor proteins. The trifluoromethyl group is known to enhance lipophilicity and improve drug-like properties, making this compound a promising candidate for further pharmacological evaluation.

In terms of synthesis, the preparation of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(trifluoromethyl)phenylacetamide involves multi-step organic reactions, including Friedel-Crafts alkylation, acylation, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological assays. The use of microwave-assisted synthesis has also been reported to accelerate the reaction process while maintaining product quality.

From a pharmacological perspective, this compound has shown selective activity against various cancer cell lines in vitro. Its ability to inhibit key enzymes involved in cell proliferation suggests potential applications in oncology. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity towards normal human cells, which is a favorable attribute for drug candidates.

The structural features of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(trifluoromethyl)phenylacetamide also make it an interesting subject for material science applications. The conjugated π-system of the naphthofuran moiety could contribute to its use in optoelectronic materials or as a precursor for advanced materials with tailored electronic properties.

In conclusion, CAS No. 881437-76-9 represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a valuable asset in both academic research and industrial applications.